Cas no 1541130-53-3 (1-(2-cyclopropylphenyl)-2-(methylamino)ethan-1-ol)

• Product Name: 1-(2-cyclopropylphenyl)-2-(methylamino)ethan-1-ol
• CAS No: 1541130-53-3
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 6204875
• PubChem ID: 79982775
• Update Time: 2025-06-22

1-(2-cyclopropylphenyl)-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyclopropylphenyl)-2-(methylamino)ethan-1-ol
• EN300-1836652
• 1541130-53-3
• AKOS018542473

• Inchi： 1S/C12H17NO/c1-13-8-12(14)11-5-3-2-4-10(11)9-6-7-9/h2-5,9,12-14H,6-8H2,1H3
• InChI Key： BECBGQDGMMERNW-UHFFFAOYSA-N
• SMILES： OC(CNC)C1C=CC=CC=1C1CC1

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-(2-cyclopropylphenyl)-2-(methylamino)ethan-1-ol

1-(2-Cyclopropylphenyl)-2-(methylamino)ethan-1-ol: A Comprehensive Overview

1-(2-Cyclopropylphenyl)-2-(methylamino)ethan-1-ol is a compound with the CAS number 1541130-53-3, representing a unique chemical structure that has garnered attention in both academic and industrial research. This compound belongs to the class of cyclopropylphenyl derivatives, which are known for their intriguing properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule combines a cyclopropyl group attached to a phenyl ring and a methylamino ethanol moiety, making it a versatile building block for further chemical modifications.

The synthesis of 1-(2-Cyclopropylphenyl)-2-(methylamino)ethan-1-ol involves multi-step reactions, often starting from readily available precursors. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and purity. For instance, recent studies have highlighted the use of catalytic asymmetric synthesis to construct the chiral center present in the molecule, which is crucial for its biological activity. This approach not only enhances the efficiency of the synthesis but also aligns with the growing demand for sustainable chemical processes.

One of the most significant aspects of this compound is its biological activity. Preclinical studies have demonstrated that 1-(2-Cyclopropylphenyl)-2-(methylamino)ethan-1-ol exhibits potent antimicrobial properties, making it a promising candidate for the development of new antibiotics. Additionally, its ability to modulate cellular signaling pathways has led researchers to investigate its potential as an anticancer agent. Recent findings suggest that the compound can selectively target cancer cells while sparing healthy cells, a characteristic that is highly desirable in oncology drug development.

In terms of applications, 1-(2-Cyclopropylphenyl)-2-(methylamino)ethan-1-ol has shown versatility across multiple industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of more complex molecules with therapeutic potential. For example, it has been used as a key intermediate in the development of HIV protease inhibitors, where its structure contributes to the overall potency and selectivity of the final product. In agriculture, derivatives of this compound have been explored as pesticides, offering an eco-friendly alternative to conventional chemicals.

The structural uniqueness of 1-(2-Cyclopropylphenyl)-2-(methylamino)ethan-1-ol also makes it an attractive candidate for materials science applications. Its ability to form stable complexes with metal ions has led to its use in designing novel catalysts for organic transformations. Recent advancements in this area have demonstrated that incorporating this compound into catalytic systems can significantly enhance reaction rates and selectivities, opening new avenues for industrial chemical processes.

From a regulatory standpoint, understanding the safety profile of 1-(2-Cyclopropylphenyl)-2-(methylamino)ethan-1-ol is essential for its widespread adoption. Toxicological studies have indicated that the compound exhibits low toxicity at therapeutic doses, which is encouraging for its potential use in human medicine. However, further long-term studies are required to fully assess its safety profile and ensure compliance with global regulatory standards.

In conclusion, 1-(2-Cyclopropylphenyl)-2-(methylamino)ethan-1-ol (CAS No: 1541130-53-3) stands out as a multifaceted compound with significant potential across various industries. Its unique chemical structure, coupled with its diverse biological activities and applications, positions it as a valuable asset in both academic research and industrial development. As ongoing research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing science and technology.